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Compound of Interest

Compound Name: Oxamyl oxime

Cat. No.: B11929907

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxamyl is a broad-spectrum carbamate pesticide widely used for the control of insects, mites,
and nematodes. Its efficacy and environmental fate are intrinsically linked to its stability and the
formation of its degradation products. This technical guide provides an in-depth analysis of the
stability of oxamyl and its primary metabolite, oxamyl oxime, under various environmental
conditions. It details the chemical and biological degradation pathways, summarizes key
guantitative data, and outlines the experimental methodologies used in these assessments.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of oxamyl and its primary
degradation product, oxamyl oxime, is crucial for interpreting their environmental behavior.
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Property Oxamyl Oxamyl Oxime (IN-A2213)

methyl 2-(dimethylamino)-N- .

methyl N',N'-dimethyl-N-
IUPAC Name (methylcarbamoyloxy)-2- ) o
o . hydroxy-1-thiooxamimidate

oxoethanimidothioate[1]
CAS Number 23135-22-0[1] 30558-43-1[2][3]
Molecular Formula C7H13N303S[1] CsH10N202S][3][4][5]
Molecular Weight 219.26 g/mol [1] 162.21 g/mol [3][4][5]
Appearance White crystalline solid[1] White powder[5]

Water Solubility

280 glL (at 25°C)[6]

Data not readily available

Log Kow

-0.47[6]

Data not readily available

Stability of Oxamyl

The persistence of oxamyl in the environment is governed by several degradation processes,

including hydrolysis, photolysis, and microbial degradation.

Hydrolysis

The rate of hydrolysis of oxamyl is highly dependent on the pH of the aqueous solution. It is

relatively stable under acidic conditions but degrades rapidly in neutral to alkaline

environments.[6][7] The primary hydrolysis product is oxamyl oxime (IN-A2213).

Table 1: Hydrolysis Half-life of Oxamyl at 25°C
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pH Half-life Reference
4.5 300 weeks [1]

4.7 Stable for at least 11 days [1]

5 > 31 days [1][7]

6.0 17 weeks [1]

Slow hydrolysis (3% after 24h,
6.9 [1]
9% after 48h)

7.0 1.6 weeks (11.2 days) [1]
7.0 ~8 days [7]
8.0 1.4 days [1]

~3 hours (rapid, 30%
9.0 e [11[7]
conversion in 6 hours)

Photolysis

Oxamyl is susceptible to photodegradation, a process that can be accelerated by the presence
of sunlight.[1]

Table 2: Photodegradation of Oxamyl
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Medium Condition Half-life Quantum Yield Reference
Aqueous Simulated
] ) ~7.0 days [7]
Solution (pH 5) sunlight
Monochromatic
Agqueous ) o
] irradiation 0.54 £0.08 [8]
Solution (pH 6)
(A=254 nm)
Thin Film (0.67
55.38 hours [1]
Hg/cm?)
Sandy Loam Soil  Irradiated 1.9 days
Silt Loam Soil Irradiated 3.8 days

Microbial Degradation

Microbial activity is a significant contributor to the degradation of oxamyl in soil. The rate of

degradation is influenced by soil type, moisture content, and temperature.

Table 3: Soil Degradation Half-life of Oxamyl

Soil Type Condition Half-life Reference
Loamy Sand (pH 6.8) Aerobic 11 days [1]

Fine Sand (pH 6.4) Aerobic 15 days [1]

Silt Loam (pH 4.7) Anaerobic 6 days [1]

Bet Dagan Soll 4 to 33 days [1109]

Field Studies 4 to 20 days [10]

A variety of microorganisms have been identified as capable of degrading oxamyl, including

bacteria from the genera Pseudomonas, Aminobacter, and Mesorhizobium, and fungi such as

Trichoderma harzianum and Trichoderma viride.[11][12][13] These microorganisms typically

hydrolyze oxamyl to oxamyl oxime and utilize the resulting methylamine as a carbon and

nitrogen source.[11]
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Degradation Products

The degradation of oxamyl leads to the formation of several metabolites, with oxamyl oxime

being the most prominent.
o Oxamyl Oxime (IN-A2213): The primary hydrolysis and microbial degradation product.

e N,N-dimethyl-1-cyanoformamide (DMCF or IN-N0079): Formed through a Beckmann-type
rearrangement of oxamyl or directly from oxamyl oxime.

» N,N-dimethyloxamic acid (IN-D2708): A further degradation product formed from IN-NOO79.
[6]

Degradation Pathways

The degradation of oxamyl proceeds through several interconnected pathways, primarily
initiated by hydrolysis or microbial action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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